REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.CS(C)=O.[C:11]([O:15][C:16](=[O:26])[NH:17][CH2:18][C:19]1([CH2:24][OH:25])[CH2:23][CH2:22][CH2:21][CH2:20]1)([CH3:14])([CH3:13])[CH3:12].O>C(Cl)Cl>[C:11]([O:15][C:16](=[O:26])[NH:17][CH2:18][C:19]1([CH:24]=[O:25])[CH2:23][CH2:22][CH2:21][CH2:20]1)([CH3:12])([CH3:14])[CH3:13]
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Name
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Quantity
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456 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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637 mL
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Type
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reactant
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Smiles
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CS(=O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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1.03 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NCC1(CCCC1)CO)=O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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TEA
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Quantity
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2.5 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the resulting mixture was stirred for 5 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the resulting mixture was stirred for 30 minutes at −78° C
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Duration
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30 min
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Type
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WASH
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Details
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The organic phase was washed sequentially with 0.1 N HCl, water, saturated sodium bicarbonate solution, and brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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Reaction Time |
5 min |
Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(NCC1(CCCC1)C=O)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 957 mg | |
YIELD: PERCENTYIELD | 94% | |
YIELD: CALCULATEDPERCENTYIELD | 94% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |